N-(2,6-difluorobenzyl)-2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)acetamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C20H19F2N3O3S/c1-27-13-6-7-18(28-2)17(9-13)25-20-24-12(11-29-20)8-19(26)23-10-14-15(21)4-3-5-16(14)22/h3-7,9,11H,8,10H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: FURGCRJKVYNBNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC2=NC(=CS2)CC(=O)NCC3=C(C=CC=C3F)F
• Molecular Formula: C20H19F2N3O3S
• Molecular Weight: 419.4 g/mol

Description

N-(2,6-difluorobenzyl)-2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)acetamide, also known as DFB-TA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antitumor Activity

Derivatives of benzothiazole, which share a resemblance in structural complexity with the target compound, have been synthesized and evaluated for their antitumor activity. Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives and screened them for potential antitumor activity against various human tumor cell lines, identifying compounds with considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).

Structural Characterization

The structural characterization of compounds similar to the target molecule has been explored. Boechat et al. (2011) described the structures of two acetamide derivatives, highlighting their "V" shaped molecular structure and the intermolecular interactions that generate 3-D arrays, which could be relevant for understanding the structural basis of their biological activities (Boechat et al., 2011).

Ligand-Protein Interactions and Photovoltaic Efficiency

Another area of application is the study of ligand-protein interactions and photovoltaic efficiency of bioactive compounds. Mary et al. (2020) synthesized benzothiazolinone acetamide analogs, examining their vibrational spectra, electronic properties, and potential as photosensitizers in dye-sensitized solar cells (DSSCs), highlighting their good light harvesting efficiency and potential in photodynamic therapy (Mary et al., 2020).

Biological Activities and Computational Approaches

Furthermore, the synthesis of N-(6-arylbenzo[d]thiazol-2-yl)acetamides by Gull et al. (2016) investigated their various biological activities, including antioxidant, haemolytic, antibacterial, and urease inhibition, employing computational approaches to understand the mechanism of action, particularly in urease inhibition (Gull et al., 2016).